Cas no 1936623-58-3 (1H-Pyrazole, 3-fluoro-4-iodo-1-methyl-)
1H-Pyrazole, 3-fluoro-4-iodo-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl-
- 3-fluoro-4-iodo-1-methyl-1H-pyrazole
- 1936623-58-3
- EN300-19376804
- F89083
- 3-fluoro-4-iodo-1-methyl-pyrazole
- SCHEMBL10125975
- MFCD28353675
-
- MDL: MFCD28353675
- Inchi: 1S/C4H4FIN2/c1-8-2-3(6)4(5)7-8/h2H,1H3
- InChI Key: OIUIOZHFZANROW-UHFFFAOYSA-N
- SMILES: N1(C)C=C(I)C(F)=N1
Computed Properties
- Exact Mass: 225.94032g/mol
- Monoisotopic Mass: 225.94032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 90.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17.8Ų
1H-Pyrazole, 3-fluoro-4-iodo-1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1299265-100mg |
3-fluoro-4-iodo-1-methyl-pyrazole |
1936623-58-3 | 97% | 100mg |
$365 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299265-250MG |
3-fluoro-4-iodo-1-methyl-pyrazole |
1936623-58-3 | 97% | 250mg |
$605 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299265-500MG |
3-fluoro-4-iodo-1-methyl-pyrazole |
1936623-58-3 | 97% | 500mg |
$865 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299265-1G |
3-fluoro-4-iodo-1-methyl-pyrazole |
1936623-58-3 | 97% | 1g |
$1240 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299265-5G |
3-fluoro-4-iodo-1-methyl-pyrazole |
1936623-58-3 | 97% | 5g |
$3725 | 2024-07-21 | |
| Enamine | EN300-19376804-0.05g |
3-fluoro-4-iodo-1-methyl-1H-pyrazole |
1936623-58-3 | 0.05g |
$912.0 | 2023-09-17 | ||
| Enamine | EN300-19376804-0.1g |
3-fluoro-4-iodo-1-methyl-1H-pyrazole |
1936623-58-3 | 0.1g |
$956.0 | 2023-09-17 | ||
| Enamine | EN300-19376804-0.25g |
3-fluoro-4-iodo-1-methyl-1H-pyrazole |
1936623-58-3 | 0.25g |
$999.0 | 2023-09-17 | ||
| Enamine | EN300-19376804-0.5g |
3-fluoro-4-iodo-1-methyl-1H-pyrazole |
1936623-58-3 | 0.5g |
$1043.0 | 2023-09-17 | ||
| Enamine | EN300-19376804-1.0g |
3-fluoro-4-iodo-1-methyl-1H-pyrazole |
1936623-58-3 | 1g |
$1086.0 | 2023-05-31 |
1H-Pyrazole, 3-fluoro-4-iodo-1-methyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl-
Comprehensive Guide to 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl- (CAS No. 1936623-58-3): Properties, Applications, and Market Insights
1H-Pyrazole, 3-fluoro-4-iodo-1-methyl- (CAS No. 1936623-58-3) is a fluorinated and iodinated pyrazole derivative that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique heterocyclic structure, is widely utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula, C4H4FIN2, and precise structural features make it a valuable building block for researchers and industrial applications.
The growing demand for fluorinated compounds and iodinated heterocycles in drug discovery has positioned 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl- as a critical component in modern synthetic chemistry. Recent studies highlight its role in the development of targeted therapies, particularly in oncology and neurology, where its structural motifs are leveraged to enhance drug efficacy and selectivity. Additionally, its applications extend to organic electronics and catalysis, making it a versatile compound in both academic and industrial settings.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl-?" The synthesis typically involves halogenation and methylation of pyrazole precursors, followed by purification steps to achieve high yields. Researchers often explore microwave-assisted synthesis and flow chemistry techniques to optimize the production process, reducing reaction times and improving scalability.
In the context of green chemistry, there is increasing interest in developing sustainable methods for producing 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl-. Innovations such as catalyst recycling and solvent-free reactions are being investigated to minimize environmental impact. This aligns with the broader industry trend toward eco-friendly chemical synthesis, which is a hot topic among researchers and regulatory bodies.
The market for 1H-Pyrazole derivatives is expanding, driven by their applications in pharmaceutical intermediates and advanced materials. Analysts project steady growth in demand, particularly in regions with strong R&D capabilities, such as North America, Europe, and Asia-Pacific. Companies specializing in custom synthesis and contract manufacturing are actively offering this compound to meet the needs of diverse industries.
Another common query is: "What are the safety considerations for handling 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl-?" While this compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage and handling.
In summary, 1H-Pyrazole, 3-fluoro-4-iodo-1-methyl- (CAS No. 1936623-58-3) is a multifaceted compound with significant potential in drug development and material science. Its unique properties, coupled with advancements in synthetic methodologies, make it a valuable asset for researchers and industries alike. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping future innovations.
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